Ethyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

• IUPAC Name: ethyl 2-methyl-3-oxo-2,4-dihydro-1H-quinoxaline-6-carboxylate
• InChI: InChI=1S/C12H14N2O3/c1-3-17-12(16)8-4-5-9-10(6-8)14-11(15)7(2)13-9/h4-7,13H,3H2,1-2H3,(H,14,15)
• InChI Key: MLLYUWSDLZJMSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)NC(C(=O)N2)C
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol

Description

Ethyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate is a chemical compound that belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. These compounds exhibit a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds involves a series of steps. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The reaction mixture was cooled to room temperature, and the obtained solid was filtered, washed with cold water, and dried under vacuum to afford pure intermediate.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, a series of novel triazole-pyrimidine-based compounds were characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For instance, a series of novel triazole-pyrimidine-based compounds were synthesized. The reaction mixture was cooled to room temperature, and the obtained solid was filtered, washed with cold water, and dried under vacuum to afford pure intermediate.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the dihydropyrimidine ring adopts a screw-boat conformation. The crystal packing is stabilized by strong N—H…O and weak C—H…O intermolecular hydrogen bonds.

Scientific Research Applications

Synthesis of Quinoxaline Derivatives

Quinoxaline derivatives are known for their diverse biological activities. Ethyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate can be used as a precursor in the synthesis of various quinoxaline derivatives. .

Antitumor and Bactericidal Properties

The compound is utilized in the synthesis of analogs of Lucanthone, which exhibit antitumor and bactericidal properties. .

Pharmacological Evaluation

In pharmacological research, this compound can be used to create novel triazole derivatives. .

Mechanism of Action

Target of Action

Ethyl 2-methyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate is a derivative of indole , a significant heterocyclic system in natural products and drugs . Indole derivatives are known to bind with high affinity to multiple receptors , playing a crucial role in cell biology . .

Mode of Action

Indole derivatives, to which this compound belongs, are known to interact with their targets, leading to various biological changes .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives, to which this compound belongs, are known to exhibit a wide range of biological activities .

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, Ethyl 2-methyl-3-oxo-3-phenylpropanoate has hazard statements H302-H315-H319-H335.

Future Directions

The future directions of research on similar compounds involve their potential development as neuroprotective and anti-neuroinflammatory agents. The study strongly indicates that the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents.